Cas no 23538-06-9 (4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo-)
![4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo- structure](https://www.kuujia.com/scimg/cas/23538-06-9x500.png)
23538-06-9 structure
Product name:4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo-
4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo-
- 3-(3,4-Dimethoxybenzyl)-5-methyl-2-thioxo-1,3-thiazolidin-4-one
- 3-[(3,4-Dimethoxyphenyl)methyl]-5-methyl-2-sulfanylidene-1,3-thiazolidin-4-onato
- Rhodanine, 5-methyl-3-veratryl-
- 23538-06-9
- 5-Methyl-3-veratrylrhodanine
- DTXSID00946297
-
- Inchi: InChI=1S/C13H15NO3S2/c1-8-12(15)14(13(18)19-8)7-9-4-5-10(16-2)11(6-9)17-3/h4-6,8H,7H2,1-3H3
- InChI Key: LPNTXMJPOZSTGU-UHFFFAOYSA-N
- SMILES: COC1=C(OC)C=CC(CN2C(=O)C(C)SC2=S)=C1
Computed Properties
- Exact Mass: 297.04945
- Monoisotopic Mass: 297.04933569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- PSA: 38.77
4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo- Related Literature
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
23538-06-9 (4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo-) Related Products
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